Cas no 104054-12-8 (4-(2,3-dihydro-1H-inden-2-yl)-1H-imidazole)

• Product Name: 4-(2,3-dihydro-1H-inden-2-yl)-1H-imidazole
• CAS No: 104054-12-8
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 3565796
• PubChem ID: 13649422
• Update Time: 2025-10-28

4-(2,3-dihydro-1H-inden-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4-(2,3-dihydro-1H-inden-2-yl)-
• 4-(2,3-dihydro-1H-inden-2-yl)-1H-imidazole
• SCHEMBL5827252
• 104054-12-8
• SCHEMBL18826073
• EN300-1855285
• 4-indan-2-yl-1h-imidazole
• BRZGLNHIZJRKOC-UHFFFAOYSA-N

• Inchi： 1S/C12H12N2/c1-2-4-10-6-11(5-9(10)3-1)12-7-13-8-14-12/h1-4,7-8,11H,5-6H2,(H,13,14)
• InChI Key： BRZGLNHIZJRKOC-UHFFFAOYSA-N
• SMILES： N1C=NC=C1C1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 184.100048391Da
• Monoisotopic Mass: 184.100048391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 4-(2,3-dihydro-1H-inden-2-yl)-1H-imidazole

Comprehensive Overview of 4-(2,3-dihydro-1H-inden-2-yl)-1H-imidazole (CAS No. 104054-12-8): Properties, Applications, and Research Insights

The compound 4-(2,3-dihydro-1H-inden-2-yl)-1H-imidazole (CAS No. 104054-12-8) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines an imidazole ring with a 2,3-dihydro-1H-indene moiety, offering versatile reactivity and potential biological activity. This article delves into its chemical properties, synthesis pathways, and emerging applications, while addressing trending queries such as "imidazole derivatives in drug discovery" and "small molecule modulators for therapeutic targets."

Chemically, 4-(2,3-dihydro-1H-inden-2-yl)-1H-imidazole exhibits a molecular weight of 198.26 g/mol and a purity often exceeding 98% in commercial samples. The imidazole ring contributes to its amphoteric nature, enabling interactions with both acids and bases, while the dihydroindene group enhances lipophilicity—a critical factor in bioavailability. Researchers frequently explore its role as a precursor for N-heterocyclic scaffolds, a hot topic in "fragment-based drug design" discussions. Its stability under physiological conditions makes it a candidate for probing "metabolic pathways of heterocycles," a frequently searched term in biochemical forums.

In synthetic chemistry, routes to CAS No. 104054-12-8 often involve condensation reactions between 2-indanone derivatives and imidazole-4-carboxaldehyde. Recent patents highlight microwave-assisted synthesis to improve yield—addressing the industry's demand for "green chemistry optimization." Analytical techniques like HPLC and NMR confirm its structural integrity, with spectral data (e.g., 1H-NMR peaks at δ 7.2–7.4 ppm for aromatic protons) being widely cited in "organic compound characterization" tutorials.

Applications of this compound span multiple disciplines. In medicinal chemistry, its imidazole core mimics histidine residues, enabling studies on "enzyme inhibition mechanisms." Computational models suggest affinity for G-protein-coupled receptors (GPCRs), aligning with searches for "small molecule GPCR modulators." Material scientists also investigate its potential in coordination polymers, leveraging its nitrogen donors for metal-organic frameworks (MOFs)—a trending topic in "porous materials for gas storage."

Ongoing research explores derivatives of 4-(2,3-dihydro-1H-inden-2-yl)-1H-imidazole for kinase inhibition and anti-inflammatory activity, responding to queries like "next-generation kinase inhibitors." Its low cytotoxicity profile (IC50 > 100 μM in HepG2 cells) positions it as a promising scaffold, as noted in recent Journal of Medicinal Chemistry publications. Environmental studies further examine its biodegradability, addressing concerns about "sustainable pharmaceutical intermediates."

In conclusion, CAS No. 104054-12-8 represents a multifaceted compound bridging organic synthesis and applied research. Its alignment with trending topics—from "precision medicine targets" to "catalysis with N-heterocycles"—ensures sustained scientific interest. Future directions may include AI-driven molecular optimization and high-throughput screening, reflecting the intersection of traditional chemistry with digital innovation.